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Compound of Interest

Compound Name: Pregnanetriol-d4

Cat. No.: B12430390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of Pregnanetriol-d4, its role in analytical methodologies, and its relevance in the

context of steroid metabolism. This document is intended to serve as a core resource for

professionals in research and drug development.

Core Physical and Chemical Properties
Pregnanetriol-d4 is the deuterated form of pregnanetriol, a significant metabolite of 17-

hydroxyprogesterone. The strategic incorporation of four deuterium atoms makes it an ideal

internal standard for mass spectrometry-based quantification of endogenous pregnanetriol, as

it is chemically almost identical to the analyte but mass-shifted, allowing for precise and

accurate measurement.

Table 1: Physical and Chemical Properties of Pregnanetriol-d4
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Property Value Source(s)

Systematic Name
(3α,5β)-Pregnane-20,21,21,21-

d4-3,17,20-triol
[1]

Molecular Formula C₂₁H₃₂D₄O₃ [2][3]

Molecular Weight ~340.53 g/mol [2][3]

Appearance White to off-white solid

Solubility

Limited water solubility in its

non-conjugated form.

Enhanced solubility when

conjugated (e.g., as a

glucuronide). Soluble in

methanol.

Storage Conditions -20°C, protect from light.

Purity Typically >95% (HPLC)

Note: Specific melting and boiling points for Pregnanetriol-d4 are not readily available in the

literature, which is common for complex deuterated steroids primarily used as analytical

standards.

Role in Steroid Metabolism
Pregnanetriol is a downstream metabolite in the steroidogenesis pathway. Its precursor, 17-

hydroxyprogesterone, is a crucial intermediate in the synthesis of cortisol. In certain enzymatic

deficiencies, most notably 21-hydroxylase deficiency which is the primary cause of congenital

adrenal hyperplasia (CAH), the conversion of 17-hydroxyprogesterone to 11-deoxycortisol is

impaired. This leads to an accumulation of 17-hydroxyprogesterone, which is then shunted

towards the production of androgens and pregnanetriol. Consequently, elevated levels of

urinary pregnanetriol are a key biomarker for diagnosing and monitoring CAH.

The following diagram illustrates the simplified steroidogenesis pathway, highlighting the

position of pregnanetriol formation.
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Cholesterol Pregnenolone Progesterone3β-HSD

17-OH Pregnenolone 17-OH Progesterone3β-HSD

11-Deoxycortisol21-hydroxylase

Androstenedione17,20-lyase

PregnanetriolMetabolism

Cortisol11β-hydroxylase
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Urine Sample Collection

Spike with Pregnanetriol-d4
(Internal Standard)

Enzymatic Hydrolysis
(β-glucuronidase)

Solid-Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE)

Derivatization
(e.g., Silylation for GC-MS)

GC-MS or LC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4029849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4029849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4029849/
https://www.vulcanchem.com/product/vc208835
https://pubmed.ncbi.nlm.nih.gov/35338944/
https://pubmed.ncbi.nlm.nih.gov/35338944/
https://www.benchchem.com/product/b12430390#pregnanetriol-d4-physical-and-chemical-properties
https://www.benchchem.com/product/b12430390#pregnanetriol-d4-physical-and-chemical-properties
https://www.benchchem.com/product/b12430390#pregnanetriol-d4-physical-and-chemical-properties
https://www.benchchem.com/product/b12430390#pregnanetriol-d4-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12430390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

